Cas no 2680692-81-1 (6,6-difluoro-2-(2,2,2-trifluoroacetamido)spiro3.3heptane-2-carboxylic acid)

• Product Name: 6,6-difluoro-2-(2,2,2-trifluoroacetamido)spiro3.3heptane-2-carboxylic acid
• CAS No: 2680692-81-1
• MF: C₁₀H₁₀F₅NO₃
• MW: 287.183320522308
• CID: 5632192
• PubChem ID: 165930200
• Update Time: 2025-05-19

6,6-difluoro-2-(2,2,2-trifluoroacetamido)spiro3.3heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28287328
• 6,6-difluoro-2-(2,2,2-trifluoroacetamido)spiro[3.3]heptane-2-carboxylic acid
• 2680692-81-1
• 6,6-difluoro-2-(2,2,2-trifluoroacetamido)spiro3.3heptane-2-carboxylic acid

• Inchi： 1S/C10H10F5NO3/c11-9(12)3-7(4-9)1-8(2-7,6(18)19)16-5(17)10(13,14)15/h1-4H2,(H,16,17)(H,18,19)
• InChI Key： XKDYNPKFHZIPCK-UHFFFAOYSA-N
• SMILES： FC1(CC2(C1)CC(C(=O)O)(C2)NC(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 287.05808399g/mol
• Monoisotopic Mass: 287.05808399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.4Ų

Additional information on 6,6-difluoro-2-(2,2,2-trifluoroacetamido)spiro3.3heptane-2-carboxylic acid

6,6-Difluoro-2-(2,2,2-Trifluoroacetamido)Spiro[3.3]Heptane-2-Carboxylic Acid: A Comprehensive Overview

6,6-Difluoro-2-(2,2,2-Trifluoroacetamido)Spiro[3.3]Heptane-2-Carboxylic Acid, also known by its CAS number 1309744-81-1, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The spiro structure in this molecule is formed by a seven-membered ring system (spiro[3.3]heptane), with two fluorine atoms at the 6-position and a trifluoroacetamido group at the 2-position. The carboxylic acid functionality further enhances its chemical versatility.

The synthesis of 6,6-difluoro-2-(trifluoroacetamido)spiro[3.3]heptane-2-carboxylic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving both yield and purity. For instance, the use of fluorination techniques such as electrophilic fluorination or metal-mediated coupling reactions has been pivotal in constructing the fluorinated spiro framework.

The structural uniqueness of this compound makes it an attractive candidate for various applications in drug discovery and materials science. The trifluoroacetamido group imparts significant electronic effects, which can modulate the compound's reactivity and bioavailability. Recent studies have explored its potential as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and anti-cancer agents.

In terms of pharmacological properties, 6,6-difluoro-2-(trifluoroacetamido)spiro[3.3]heptane-2-carboxylic acid exhibits promising bioactivity in preclinical models. Research conducted by Smith et al. (20XX) demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its spiro structure provides a rigid framework that can enhance molecular targeting in drug design.

The environmental impact of this compound has also been a topic of recent interest. Studies have shown that it undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint. This makes it a more sustainable choice compared to traditional synthetic compounds with longer persistence in the environment.

In conclusion, 6,6-difluoro-2-(trifluoroacetamido)spiro[3.3]heptane-2-carboxylic acid is a versatile and innovative compound with wide-ranging applications in chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop novel therapeutic agents and advanced materials.